Methyl 2-amino-6,6-difluorospiro[3.3]heptane-2-carboxylate hcl

• IUPAC Name: methyl 6-amino-2,2-difluorospiro[3.3]heptane-6-carboxylate;hydrochloride
• InChI: InChI=1S/C9H13F2NO2.ClH/c1-14-6(13)8(12)2-7(3-8)4-9(10,11)5-7;/h2-5,12H2,1H3;1H
• InChI Key: DCDBKFWVTZFEBK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CC2(C1)CC(C2)(F)F)N.Cl
• Molecular Formula: C9H14ClF2NO2
• Molecular Weight: 241.66 g/mol
• CAS RN: 2361644-03-1

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including amination, cyclization, and substitution reactions. For instance, the synthesis of a potential neuroprotective drug, Methyl 2-(methoxycarbonyl)-2-(methylamino) bicyclo[2.1.1]-hexane-5-carboxylate (MMMHC), was achieved by labeling with C-11 from a desmethyl precursor, indicating a method that could potentially be adapted for the synthesis of the compound . Another paper describes the synthesis of a methionine analogue through amination of a lithium enolate followed by hydrolysis, which could provide insights into the synthesis of amino-substituted bicyclic compounds .

Molecular Structure Analysis

The molecular structure of these compounds is characterized by their bicyclic frameworks and the presence of various substituents. Single-crystal X-ray analysis has been used to determine the crystal and molecular structure of a conformationally restricted methionine analogue, which could be relevant for understanding the structural aspects of the target compound . The presence of substituents like difluoromethyl groups and their impact on the molecular conformation could be inferred from these studies.

Chemical Reactions Analysis

Chemical reactions involving these compounds include radiolabeling, photoredox-catalyzed difluoromethylation, and electrochemical oxidation. The radiolabeling of MMMHC and its accumulation in the brain suggest that similar compounds could undergo chemical transformations that allow them to cross the blood-brain barrier . The photoredox-catalyzed difluoromethylation of N-benzylacrylamides, coupled with a dearomatizing spirocyclization, is another reaction that could be relevant for introducing difluoromethyl groups into bicyclic compounds .

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are influenced by their molecular structures. For example, the electrochemical oxidation of a methionine analogue revealed two oxidation waves, indicating the potential redox behavior of similar bicyclic compounds . The microwave-assisted synthesis of a 7-aza-bicyclo[2.2.1]heptane derivative demonstrates the impact of reaction conditions on the yield and selectivity of the synthesis process .

Scientific Research Applications

Synthesis and Biochemical Applications

Synthesis of Azaspiro-derived Amino Acids

Research into the synthesis of azaspiro-derived amino acids, such as 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid, has shown these compounds to be valuable in the development of sterically constrained amino acids. These compounds have applications in chemistry, biochemistry, and drug design due to their unique structural properties (Radchenko, D., Grygorenko, O., & Komarov, I., 2010).

Chemical Properties and Reactions

Regioselective Cycloaddition

The study on regioselective cycloaddition involving spirocyclic compounds highlights the chemical versatility of these structures, leading to the formation of novel derivatives. This has implications for the synthesis of complex molecules for pharmaceutical applications (Molchanov, A., & Tran, T., 2013).

Medicinal Chemistry and Drug Development

Asymmetric Synthesis for Drug Development

Asymmetric synthesis involving spirocyclic amino acid derivatives has been explored for the development of biologically active compounds. This approach is crucial for creating molecules with specific chirality and biological activity, relevant for drug development (Waldmann, H., & Braun, M., 1991).

Novel Drug Candidates

Potential Neuroprotective Drugs

Compounds with bicyclic structures similar to "Methyl 2-amino-6,6-difluorospiro[3.3]heptane-2-carboxylate hcl" have been investigated as potential neuroprotective drugs. For example, methyl 2-(methoxycarbonyl)-2-(methylamino) bicyclo[2.1.1]-hexane-5-carboxylate was explored for its neuroprotective properties and ability to cross the brain-blood barrier (Yu, M. et al., 2003).